Cas no 1807066-17-6 (Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate
• CAS No: 1807066-17-6
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4955337
• Update Time: 2025-09-28

Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO3/c1-2-19-11(18)10-7(6-17)3-4-9(8(10)5-16)12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： VUVAUOFCULDXOG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C(C(=O)OCC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate

Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1807066-17-6): A Comprehensive Overview of Structure, Synthesis, and Applications

Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate, identified by the CAS No. 1807066-17-6, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule features a benzene ring substituted with three distinct functional groups: a cyano group (-CN) at the C2 position, a hydroxymethyl group (-CH₂OH) at the C6 position, and a trifluoromethyl group (-CF₃) at the C3 position, all esterified to an ethyl chain via a carboxylic acid moiety. The combination of these substituents imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and advanced material development.

The trifluoromethyl group is a well-established structural motif in pharmaceuticals due to its ability to enhance metabolic stability, lipophilicity, and bioavailability of molecules. In Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate, this group contributes to the molecule’s resistance to enzymatic degradation while also modulating its electronic properties through electron-withdrawing effects. The cyano group, on the other hand, introduces additional polarity and hydrogen-bonding potential, which can influence intermolecular interactions critical for biological activity or material performance.

The hydroxymethyl substitution at the C6 position introduces hydrophilicity and reactivity into the structure. This functional group can participate in nucleophilic substitution reactions or serve as a site for further derivatization in synthetic pathways. Recent studies have highlighted the role of hydroxymethyl moieties in enhancing solubility and enabling site-specific conjugation with biomolecules or polymers.

In terms of synthesis, Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate can be prepared via multi-step organic reactions involving aromatic nucleophilic substitution or electrophilic addition strategies. One plausible route involves the selective introduction of the trifluoromethyl group onto a substituted benzene ring followed by esterification with ethyl alcohol under acidic conditions. The incorporation of the cyano group typically requires cyanation reagents such as potassium cyanide or copper(I) cyanide under controlled conditions to avoid side reactions.

The compound’s structural versatility has led to its exploration in several research domains:

• Medicinal Chemistry: The trifluoromethyl and cyano groups are frequently employed in antiviral agents (e.g., HIV protease inhibitors) and anti-inflammatory drugs due to their ability to mimic transition states in enzymatic reactions.
• Material Science: The hydroxymethyl functionality enables cross-linking with polymers or resins, making it suitable for coatings or adhesives requiring enhanced mechanical properties.
• Catalysis: The molecule’s electron-deficient nature may render it useful as a ligand in transition-metal catalysis for asymmetric synthesis.

A notable recent development involves the use of similar benzoate derivatives as building blocks for fluorescent probes targeting G-protein coupled receptors (GPCRs). While not yet directly studied for this application, computational models suggest that the trifluoromethyl substitution could improve photostability compared to non-fluorinated analogs.

In environmental science research, compounds containing both fluorinated groups and cyano moieties have been investigated for their potential as non-toxic solvents or components of biodegradable plastics. The presence of multiple polar functional groups in Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate aligns with these sustainability goals by enabling tunable hydrophobicity/hydrophilicity ratios.

The compound’s physical properties include moderate solubility in polar organic solvents such as DMSO or acetonitrile but limited aqueous solubility due to its overall hydrophobic character from the trifluoromethyl group. Thermal stability studies indicate decomposition above 180°C under ambient pressure conditions.

In terms of safety profile (based on analogous compounds), low acute toxicity is expected when handled under standard laboratory protocols using appropriate personal protective equipment (PPE). However, as with any chemical substance containing reactive functional groups like cyano moieties, proper storage away from strong acids or oxidizing agents is recommended.

Ongoing research continues to explore novel applications for this scaffold through combinatorial chemistry approaches that modify either the ester chain length or introduce additional heteroatoms into the aromatic system while maintaining core functionalities like those found in Ethyl 2-cyano-6-hydroxymethyl-3-(trifluoromethyl)benzoate.